Cas no 78606-80-1 (BML-111)

Bml-111, a lipoprotein A4 analog, is a lipoprotein A4 receptor agonist Conclusion: bml-111 can inhibit the activity of angiotensin converting enzyme (ACE) and increase the activity of angiotensin converting enzyme 2 (ACE2) Bml-111 has anti angiogenesis, anti-tumor and anti-inflammatory properties

BML-111 structure

Product Name:BML-111

CAS No:78606-80-1

Molecular Formula:C₈H₁₆O₅

Molecular Weight:192.20964

CID:1792912

PubChem ID:329825235

BML-111 Properties

Names and Identifiers

- Methyl (5S,6R)-5,6,7-trihydroxyheptanoate
- (5S,6R)-METHYL 5,6,7-TRIHYDROXYHEPTANOATE
- 5(S),6(R)-7-trihydroxymethyl Heptanoate
- BML 111
- BML-111
- SR-01000946695-1
- AKOS006275211
- HMS3649B10
- 5(S),6(R),7-Trihydroxyheptanoic acid methyl ester, >=98% (HPLC)
- 5(s),6(r),7-trihydroxyheptanoic acid methyl ester
- MS-23037
- 5(S),6(R),7-TRIHYDROXYHEPTANOIC ACID, METHYL ESTER
- EX-A7622
- SR-01000946695
- 78606-80-1
- G12490
- SCHEMBL6113852
- CS-0019034
- DA-51235
- HY-100450
- MDL： MFCD00211214
- InChIKey： RNMFWAFZUNVQOR-NKWVEPMBSA-N
- Inchi： InChI=1S/C8H16O5/c1-13-8(12)4-2-3-6(10)7(11)5-9/h6-7,9-11H,2-5H2,1H3/t6-,7+/m0/s1
- SMILES： COC(=O)CCCC(C(CO)O)O

Computed Properties

Exact Mass: 192.09977361g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 192.09977361g/mol
Heavy Atom Count: 13
Complexity: 148
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.2
Topological Polar Surface Area: 87Å²

Experimental Properties

Solubility: H2O: ≥20mg/mL

BML-111 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G3OF-1mg	5(S),6(R),7-TRIHYDROXYHEPTANOIC ACID, METHYL ESTER	78606-80-1	≥95%	1mg	$100.00	2025-02-27
A2B Chem LLC	AH50463-1mg	5(S),6(R),7-TRIHYDROXYHEPTANOIC ACID, METHYL ESTER	78606-80-1	≥95%	1mg	$52.00	2024-04-19
Ambeed	A1208573-50mg	(5S,6R)-Methyl 5,6,7-trihydroxyheptanoate	78606-80-1	97%	50mg	$335.0	2025-02-27
ChemScence	CS-0019034-5mg	BML-111	78606-80-1		5mg	$680.0	2022-04-26
eNovation Chemicals LLC	Y1252271-1mg	5(S),6(R),7-TRIHYDROXYHEPTANOIC ACID, METHYL ESTER	78606-80-1	95%	1mg	$140	2024-06-06
Larodan	24-0703-4-5mg	5(S),6(R)-trihydroxy-7-heptanoic acid, methyl ester	78606-80-1	>95%	5mg	€345.00	2025-03-07
MedChemExpress	HY-100450-5mg	BML-111	78606-80-1	≥98.0%	5mg	￥5050	2024-04-17
TRC	H998475-1mg	5(S),6(R)-7-trihydroxymethyl Heptanoate	78606-80-1		1mg	$75.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-221076-1 mg	5(S),6(R)-7-trihydroxymethyl Heptanoate,	78606-80-1		1mg	￥481.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci11236-1mg	5(S),6(R)-7-trihydroxymethyl Heptanoate	78606-80-1	98%	1mg	￥680.00	2023-09-09

BML-111 Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:78606-80-1)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:78606-80-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:78606-80-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

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